Cas no 475250-46-5 (4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane framework enhances shelf life and handling under ambient conditions. The trifluoromethylbenzyl substituent contributes to electron-withdrawing properties, facilitating reactivity in aryl-aryl bond formations. This compound is valued for its high purity, consistent performance, and compatibility with a range of substrates, making it a reliable choice for pharmaceutical and materials science applications. Its crystalline solid form allows for precise weighing and reduced variability in synthetic procedures.
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane structure
475250-46-5 structure
Product Name:4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
CAS No:475250-46-5
MF:C14H18BF3O2
MW:286.097734928131
MDL:MFCD10698521
CID:68209
Update Time:2025-10-13

4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
    • 2-(4-(Trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)-benzyl)-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[[4-(trifluoromethyl)phenyl]methyl]-1,3,2-dioxaborolane
    • 4-(TRIFLUOROMETHYL)BENZYLBORONIC ACID PINACOL ESTER
    • 4-(TRIFLUOROMETHYL)BENZYLBORONICACID PINACOLESTER
    • AK100008
    • 4,4,5,5-tetramethyl-2-{[4-(trifluoromethyl)phenyl]methyl}-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-[4-(trifluoromethyl)benzyl]-1,3,2-dioxaborolane
    • 2-[4-(Trifluoromethyl)benzyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl
    • MDL： MFCD10698521
    • Inchi： 1S/C14H18BF3O2/c1-12(2)13(3,4)20-15(19-12)9-10-5-7-11(8-6-10)14(16,17)18/h5-8H,9H2,1-4H3
    • InChI Key： KHVVNJIGKHWRRS-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)CB1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

  • Exact Mass: 286.13500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1.13
  • Boiling Point: 285 ºC
  • Flash Point: 126 ºC
  • PSA: 18.46000
  • LogP: 4.14570

4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019140001-1g
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 97%
1g
 $292.90 2023-09-01
Alichem
A019140001-5g
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 97%
5g
 $932.80 2023-09-01
abcr
AB444129-250 mg
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane; .
 475250-46-5
250mg
 €183.20 2023-04-22
abcr
AB444129-1 g
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane; .
 475250-46-5
1g
 €436.50 2023-04-22
Chemenu
CM128652-250mg
4,4,5,5-tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 95%+
250mg
 $62 2024-07-16
Fluorochem
220503-1g
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 95%
1g
 ￡196.00 2022-03-01
Fluorochem
220503-5g
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 95%
5g
 ￡643.00 2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T36450-250mg
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 97%
250mg
 ¥223.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T36450-1g
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 97%
1g
 ¥588.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T36450-100mg
4,4,5,5-Tetramethyl-2-(4-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
 475250-46-5 97%
100mg
 ¥116.0 2023-09-06

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